1,2-Diiodo-3-fluoro-6-(trifluoromethoxy)benzene

• Molecular Formula: C7H2F4I2O
• Molecular Weight: 431.89 g/mol
• IUPAC Name: 1-fluoro-2,3-diiodo-4-(trifluoromethoxy)benzene
• InChI: InChI=1S/C7H2F4I2O/c8-3-1-2-4(6(13)5(3)12)14-7(9,10)11/h1-2H
• InChI Key: PSLYKUIQQPMGCO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1OC(F)(F)F)I)I)F

Description

1,2-Diiodo-3-fluoro-6-(trifluoromethoxy)benzene is an aromatic compound with the molecular formula C7H2F4I2O and a molecular weight of 431.89 g/mol . This compound is characterized by the presence of two iodine atoms, one fluorine atom, and a trifluoromethoxy group attached to a benzene ring. The unique combination of these substituents imparts distinct chemical properties to the compound, making it of interest in various scientific research fields.

Preparation Methods

The synthesis of 1,2-Diiodo-3-fluoro-6-(trifluoromethoxy)benzene typically involves multi-step organic reactionsThe reaction conditions often require the use of strong iodinating agents such as iodine monochloride (ICl) or N-iodosuccinimide (NIS) in the presence of a catalyst . Industrial production methods may involve similar steps but are optimized for large-scale synthesis, ensuring high yield and purity.

Chemical Reactions Analysis

1,2-Diiodo-3-fluoro-6-(trifluoromethoxy)benzene undergoes various types of chemical reactions, including:

Substitution Reactions: The iodine atoms can be replaced by other substituents through nucleophilic substitution reactions. Common reagents include organometallic compounds such as Grignard reagents or organolithium compounds.

Oxidation and Reduction: The compound can undergo oxidation to form quinones or reduction to form hydroquinones, depending on the reaction conditions and reagents used.

Coupling Reactions: The presence of iodine atoms makes the compound suitable for coupling reactions, such as Suzuki or Heck coupling, to form biaryl compounds.

Scientific Research Applications

1,2-Diiodo-3-fluoro-6-(trifluoromethoxy)benzene has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound’s unique substituents make it a valuable probe in studying enzyme-substrate interactions and protein-ligand binding.

Medicine: It is explored for its potential use in drug discovery, particularly in designing molecules with improved pharmacokinetic properties.

Industry: The compound is used in the production of specialty chemicals and materials with specific properties, such as high thermal stability and resistance to degradation.